GSK-843

• Molecular Formula: C19H15N5S2
• Molecular Weight: 377.5 g/mol
• InChI: InChI=1S/C19H15N5S2/c1-10-5-15(24(2)23-10)12-7-21-19(20)17-13(8-25-18(12)17)11-3-4-16-14(6-11)22-9-26-16/h3-9H,1-2H3,(H2,20,21)
• InChIKey: BPKSNNJTKPIZKR-UHFFFAOYSA-N

GSK-843: A Selective RIPK3 Probe

GSK-843 (GSK'843) is a well-characterized, ATP-competitive small-molecule inhibitor of Receptor-Interacting Protein Kinase 3 (RIPK3/RIP3), a central mediator of the necroptotic cell death pathway [1]. It was identified as part of a trio of compounds (alongside GSK'840 and GSK'872) that bind the RIPK3 kinase domain with high affinity, demonstrating an IC50 of 8.6 nM in a fluorescence polarization assay and inhibiting kinase activity with an IC50 of 6.5 nM, thereby effectively blocking necroptosis in cellular models [1]. As a chemical probe, its selectivity profile against a broad panel of kinases has been established, making it a standard tool for studying RIPK3-dependent signaling in inflammation and cell death research [1].

1 RIPK3 pathway inhibition study fit – ATP-competitive probe for necroptosis signaling

2 Kinase selectivity profiling context – established selectivity against a broad kinase panel

3 Cellular necroptosis blockade assay support – research tool for RIPK3-dependent cell death studies

• [1] Mandal P, Berger SB, Pillay S, et al. RIP3 induces apoptosis independent of pronecrotic kinase activity. Mol Cell. 2014 Nov 20;56(4):481-95. doi: 10.1016/j.molcel.2014.10.021. PMID: 25459880. View Source

Why Generic Substitution Fails for GSK-843

Indiscriminate substitution of GSK-843 with other commercial RIPK3 inhibitors, such as GSK'872 or the newer probe UH15-38, is not scientifically valid due to substantial, quantifiable differences in cellular potency and safety windows [1]. A direct comparative study revealed that GSK-843 exhibits a cellular IC50 of 843 nM for blocking necroptosis in mouse embryonic fibroblasts (MEFs), making it 8.5-fold less potent than UH15-38 (IC50 98 nM) in the same assay [1]. Furthermore, a critical liability of GSK-843 is its concentration-dependent induction of apoptosis at concentrations greater than 3 µM, a phenomenon not observed with the optimized dual RIP1/RIP3 inhibitor GSK'074 even at 20 µM, which fundamentally alters the biological outcome in experimental models [2]. This evidence underscores that the choice between in-class compounds hinges on a precise match between required potency, cellular context, and the acceptable risk of off-target apoptosis induction.

! Necroptosis blockade potency in cellular models may shift substantially relative to newer RIPK3 inhibitors; assay-response context requires review.

! Concentration-dependent apoptosis induction profile differs from dual RIP1/RIP3 inhibitors; direct substitution may introduce unwanted cell death in apoptosis-sensitive studies.

! Kinase selectivity is RIPK3-specific; substituting with a dual RIP1/RIP3 inhibitor would confound pathway-specific attribution.

• [1] Gautam A, Boyd DF, Nikhar S, et al. Necroptosis blockade prevents lung injury in severe influenza. Nature. 2024 Apr;628(8009):835-843. doi: 10.1038/s41586-024-07265-8. Epub 2024 Apr 10. PMID: 38600381; PMCID: PMC11151938. View Source
• [2] Zhou T, Wang Q, Phan N, et al. Identification of a novel class of RIP1/RIP3 dual inhibitors that impede cell death and inflammation in mouse abdominal aortic aneurysm models. Cell Death Dis. 2019 Mar 6;10(3):226. doi: 10.1038/s41419-019-1468-6. PMID: 30850582; PMCID: PMC6403222. View Source

Quantitative Comparisons: GSK-843 vs. Key Analogs

Cellular Potency in Necroptosis Blockade

In a direct head-to-head comparison assessing the blockade of TNF-induced necroptosis in primary mouse embryonic fibroblasts (MEFs), GSK'843 exhibited an IC50 of 843 nM [1]. This is in stark contrast to the next-generation RIPK3 inhibitor UH15-38, which demonstrated a significantly lower IC50 of 98 nM in the identical assay [1]. This represents an 8.5-fold reduction in potency for GSK'843, a critical factor for experimental designs requiring complete pathway inhibition at low compound concentrations.

Cellular Necroptosis IC50

Head-to-head

GSK-843: 843 nM
UH15-38: 98 nM

Reported cell-model potency context; UH15-38 shows higher potency in the same MEF necroptosis assay.

TNFα/CHX/zVAD-induced model; viability assessed at 12 h.

Evidence Dimension	Cellular IC50 for blocking necroptosis
Target Compound Data	IC50 = 843 nM
Comparator Or Baseline	UH15-38: IC50 = 98 nM
Quantified Difference	GSK'843 is 8.5-fold less potent than UH15-38 (843 nM vs 98 nM)
Conditions	Primary MEFs treated with TNFα, cycloheximide, and zVAD (TCZ); viability assessed after 12 hours.

Why This Matters

This quantitative potency gap dictates that GSK-843 cannot be used interchangeably with UH15-38 for experiments requiring strong inhibition of RIPK3-driven necroptosis, particularly in primary cell models where UH15-38's superior potency ensures more complete target coverage at lower, potentially less toxic concentrations.

• [1] Gautam A, Boyd DF, Nikhar S, et al. Necroptosis blockade prevents lung injury in severe influenza. Nature. 2024 Apr;628(8009):835-843. doi: 10.1038/s41586-024-07265-8. Epub 2024 Apr 10. PMID: 38600381; PMCID: PMC11151938. View Source

Apoptosis Induction Liability vs. GSK'074

A critical liability of GSK'843 is its induction of profound apoptosis at concentrations exceeding 3 µM [1]. A study developing RIP1/RIP3 dual inhibitors directly compared this characteristic with GSK'074 (GSK2593074A), a structurally related analog [1]. In stark contrast, GSK'074 showed no detectable cytotoxicity even at a concentration of 20 µM, the highest dose tested [1]. This demonstrates that the apoptosis induction is not a universal class effect but a specific, concentration-dependent liability of GSK'843 that severely narrows its experimental therapeutic window.

Apoptosis Induction Liability

Head-to-head

GSK-843: >3 µM
GSK'074: >20 µM (no cytotoxicity)

Reported apoptosis liability context; GSK'074 maintains viability across a wider concentration range in tested cell types.

Multiple cell types including SMCs, L929, BMDM, HT29.

Evidence Dimension	Concentration-dependent apoptosis induction
Target Compound Data	GSK'843 induces profound apoptosis at concentrations >3 µM
Comparator Or Baseline	GSK'074 (GSK2593074A): No detectable cytotoxicity up to 20 µM
Quantified Difference	>6.7-fold difference in the no-observed-adverse-effect level (NOAEL) for apoptosis (<3 µM for GSK'843 vs >20 µM for GSK'074)
Conditions	Multiple cell types including mouse smooth muscle cells (SMCs), L929 fibroblasts, bone marrow derived macrophages (BMDM), and human HT29 colon epithelial cells.

Why This Matters

For researchers studying RIPK3 signaling without confounding apoptotic cell death, this data is decisive. GSK'843 is unsuitable for experiments requiring concentrations above 3 µM, and users seeking a wider safety window for in vivo or long-term studies should prioritize analogs like GSK'074 that maintain viability across a broad concentration range.

• [1] Zhou T, Wang Q, Phan N, et al. Identification of a novel class of RIP1/RIP3 dual inhibitors that impede cell death and inflammation in mouse abdominal aortic aneurysm models. Cell Death Dis. 2019 Mar 6;10(3):226. doi: 10.1038/s41419-019-1468-6. PMID: 30850582; PMCID: PMC6403222. View Source

Biochemical-to-Cellular Potency Shift

GSK-843 demonstrates high biochemical affinity, inhibiting recombinant human RIPK3 kinase domain binding with an IC50 of 8.6 nM and enzymatic activity with an IC50 of 6.5 nM in ADP-Glo assays [1]. However, its performance drops precipitously in a cellular context, where the IC50 for blocking necroptosis in MEFs is 843 nM [2]. This represents a differential of approximately 130-fold between inhibition of the isolated kinase and functional blockade of the necroptotic pathway. This potency shift is a critical parameter for assessing compound developability and implies significant intracellular barriers to target engagement.

Biochemical-to-Cellular Shift

Cross-study

~130-fold shift (GSK-843)
~5-fold shift (UH15-38)

Indicates intracellular target engagement barriers may differ; UH15-38 shows tighter translation from biochemical to cellular readout.

Biochemical: ADP-Glo/FP (recombinant RIPK3); Cellular: MEF necroptosis.

Evidence Dimension	Biochemical vs. Cellular Potency Shift
Target Compound Data	Biochemical IC50 = 6.5-8.6 nM; Cellular IC50 = 843 nM
Comparator Or Baseline	UH15-38: Biochemical IC50 = 20 nM; Cellular IC50 = 98 nM
Quantified Difference	GSK-843 has a ~130-fold shift (8.6 nM to 843 nM), while UH15-38 has a ~5-fold shift (20 nM to 98 nM).
Conditions	Biochemical: recombinant human RIP3 kinase domain, ADP-Glo/fluorescence polarization. Cellular: Primary MEFs, TCZ-induced necroptosis.

Why This Matters

The substantial potency shift for GSK-843 indicates poor translation from biochemical target engagement to cellular functional blockade. This makes GSK-843 less predictable for dose-response studies and may necessitate much higher working concentrations to achieve cellular efficacy compared to compounds with tighter cellular translation like UH15-38.

• [1] Mandal P, Berger SB, Pillay S, et al. RIP3 induces apoptosis independent of pronecrotic kinase activity. Mol Cell. 2014 Nov 20;56(4):481-95. doi: 10.1016/j.molcel.2014.10.021. PMID: 25459880. View Source
• [2] Gautam A, Boyd DF, Nikhar S, et al. Necroptosis blockade prevents lung injury in severe influenza. Nature. 2024 Apr;628(8009):835-843. doi: 10.1038/s41586-024-07265-8. Epub 2024 Apr 10. PMID: 38600381; PMCID: PMC11151938. View Source

Kinase Selectivity Against RIPK1 and Others

The utility of GSK-843 as a chemical probe is substantiated by its clean selectivity profile. In a competitive binding assay screened against 262 kinases in the presence of 10 µM ATP, GSK'843 demonstrated minimal affinity (IC50 > 1 µM) for the vast majority of off-target kinases, including related family member RIPK1 [1]. This contrasts with dual inhibitors such as GSK'074, which potently targets both RIPK1 and RIPK3 [2]. The high specificity of GSK-843 for RIPK3 ensures that any observed biological effect in a cellular model can be directly attributed to RIPK3 kinase inhibition, a critical requirement for mechanistic studies.

Kinase Selectivity Profile

Class-level

IC50 >1 µM against 262 off-target kinases, including RIPK1

Supports pathway-specific attribution; dual inhibitors targeting RIPK1/3 may confound mechanistic interpretation.

DiscoverX KinomeScan, 10 µM ATP competitive binding.

Evidence Dimension	Kinase Selectivity Profile
Target Compound Data	IC50 > 1 µM for 262 off-target kinases, including RIPK1
Comparator Or Baseline	GSK'074 (dual RIP1/RIP3 inhibitor): Potently inhibits both RIPK1 and RIPK3.
Quantified Difference	GSK-843 shows a >100-fold selectivity window for RIPK3 over other kinases tested, whereas GSK'074 is a dual inhibitor.
Conditions	DiscoverX KinomeScan platform, competitive binding assay against 10 µM ATP.

Why This Matters

For researchers aiming to dissect the specific role of RIPK3 kinase activity in a signaling pathway, GSK-843's high selectivity is indispensable. Using a dual RIP1/3 inhibitor would create ambiguous results, making it impossible to distinguish which kinase is driving the observed phenotype.

• [1] Mandal P, Berger SB, Pillay S, et al. RIP3 induces apoptosis independent of pronecrotic kinase activity. Mol Cell. 2014 Nov 20;56(4):481-95. doi: 10.1016/j.molcel.2014.10.021. PMID: 25459880. View Source
• [2] Zhou T, Wang Q, Phan N, et al. Identification of a novel class of RIP1/RIP3 dual inhibitors that impede cell death and inflammation in mouse abdominal aortic aneurysm models. Cell Death Dis. 2019 Mar 6;10(3):226. doi: 10.1038/s41419-019-1468-6. PMID: 30850582; PMCID: PMC6403222. View Source

Optimal Applications for GSK-843

RIPK3 Kinase-Dependent vs. Scaffolding Roles

The established selectivity of GSK-843 for RIPK3 over 262 other kinases makes it the reagent of choice for experiments designed to distinguish between RIPK3's kinase-dependent necroptotic signaling and its kinase-independent scaffolding roles in inflammation [1]. Its use, in conjunction with a kinase-dead mutant or a dual RIP1/RIP3 inhibitor like GSK'074, allows for precise genetic and pharmacological dissection of these distinct functions, which is critical for target validation in inflammatory disease research [1].

HTS Counter-Screening with Apoptosis Control

In HTS campaigns designed to identify novel necroptosis inhibitors, GSK-843 can serve as a unique positive control for counter-screening. Its concentration-dependent induction of apoptosis at >3 µM [1] provides a built-in mechanism to rapidly identify false-positive hits that promote survival by inhibiting apoptosis rather than necroptosis, a feature not available with less cytotoxic probes like GSK'074 [1]. This dual-function behavior can strengthen the specificity of a high-throughput phenotypic screen.

Biophysical & Structural Studies of RIPK3 Active Site

GSK-843 is an ideal reference compound for biophysical assays and structural studies focusing on the RIPK3 kinase domain. Its high biochemical affinity (IC50 8.6 nM) and established binding mode, confirmed through co-crystal structures with RIPK3 [1], make it a reliable 'tool compound' for competitive binding assays like fluorescence polarization or differential scanning fluorimetry (DSF) [2]. This application supports both academic research and industrial drug discovery efforts aimed at developing next-generation RIPK3 antagonists.

In Vivo Models of Acute Inflammation

For short-term in vivo models of acute inflammation, such as Complete Freund's Adjuvant (CFA)-induced pain, GSK-843 has demonstrated efficacy by inhibiting RIPK3 and NLRP3 expression in the spinal dorsal horn (SDH) [1]. This application scenario is supported by evidence that GSK-843 can provide analgesic activity in these models, making it a useful tool for academic labs investigating the role of RIPK3 in pain and neuroinflammation where the compound's narrow therapeutic window can be managed by single or limited dosing regimens [1].

Application

Selection Property

Validation Focus

RIPK3 kinase-dependent vs. scaffolding role dissection

Kinase selectivity profile

Pathway attribution with kinase-dead controls

HTS counter-screening for necroptosis inhibitors

Concentration-dependent apoptosis induction context

Apoptosis/necroptosis pathway discrimination

Biophysical and structural studies of RIPK3 kinase domain

Biochemical affinity context

Competitive binding assays (FP/DSF)

Acute inflammation model studies (e.g., CFA-induced pain)

Short-term in vivo exposure context

Model-response endpoint monitoring

• [1] Mandal P, Berger SB, Pillay S, et al. RIP3 induces apoptosis independent of pronecrotic kinase activity. Mol Cell. 2014 Nov 20;56(4):481-95. doi: 10.1016/j.molcel.2014.10.021. PMID: 25459880. View Source
• [2] Gautam A, Boyd DF, Nikhar S, et al. Necroptosis blockade prevents lung injury in severe influenza. Nature. 2024 Apr;628(8009):835-843. View Source